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Compound of Interest

Compound Name: 2-Amino-5-methylbenzyl alcohol

Cat. No.: B1268398 Get Quote

For researchers and scientists in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential safety and logistical information for the disposal of 2-Amino-5-
methylbenzyl alcohol (CAS No: 34897-84-2), a compound commonly used in organic

synthesis.

I. Immediate Safety and Hazard Information
Before handling 2-Amino-5-methylbenzyl alcohol, it is crucial to be aware of its associated

hazards. This substance is classified as a skin, eye, and respiratory irritant.[1] Adherence to

appropriate safety protocols is mandatory to minimize exposure risks.

Personal Protective Equipment (PPE): When handling 2-Amino-5-methylbenzyl alcohol,
especially during disposal procedures, the following PPE should be worn:

Eye Protection: Chemical safety goggles or eyeshields are necessary to prevent eye

irritation.

Hand Protection: Wear appropriate protective gloves to prevent skin contact.[2]

Respiratory Protection: In cases of dust formation, a dust mask (such as a type N95) is

recommended.

II. Step-by-Step Disposal Procedure
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The disposal of 2-Amino-5-methylbenzyl alcohol must be conducted in a manner that

prevents its release into the environment. Do not empty this chemical into drains.[2][3] The

recommended procedure is to dispose of the contents and container through an approved

waste disposal plant.[2][4]

Operational Steps for Disposal:

Waste Identification and Segregation:

Characterize the waste stream containing 2-Amino-5-methylbenzyl alcohol. Note

whether it is in solid form, dissolved in a solvent, or mixed with other reagents.

Segregate this waste from other chemical waste streams to avoid incompatible mixtures.

This chemical should not be stored with strong oxidizing agents.[2]

Containerization:

Select a suitable, sealable, and properly labeled waste container. The container must be in

good condition and compatible with the chemical.

For solid waste, "sweep up and shovel into suitable containers for disposal."[2][5] Ensure

the container is kept tightly closed.[2]

Labeling:

Clearly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "2-Amino-5-methylbenzyl alcohol"

CAS Number: "34897-84-2"

The primary hazards (e.g., "Skin Irritant," "Eye Irritant," "Respiratory Irritant")

The accumulation start date

Storage of Waste:
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Store the sealed and labeled waste container in a designated hazardous waste

accumulation area.

This area should be cool, dry, and well-ventilated.[2] Keep the container away from heat

and sources of ignition.[2]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with the complete information about the waste as detailed on the label.

III. Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and identifying information

for 2-Amino-5-methylbenzyl alcohol.

Property Value Source

CAS Number 34897-84-2

Molecular Formula C₈H₁₁NO [1]

Molecular Weight 137.18 g/mol

Melting Point 123-126 °C

Storage Class 11 - Combustible Solids

WGK (Germany) 3 - Highly hazardous to water

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Amino-5-methylbenzyl alcohol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC440020010&productDescription=3-AMINO-2-METHYLBENZYL+A+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC440020010&productDescription=3-AMINO-2-METHYLBENZYL+A+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1268398?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methylbenzyl-alcohol
https://www.benchchem.com/product/b1268398?utm_src=pdf-body
https://www.benchchem.com/product/b1268398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste 2-Amino-5-methylbenzyl
Alcohol Generated

Characterize Waste
(Solid, Solution, Mixture)

Segregate from
Incompatible Waste

Select & Fill Appropriate
Waste Container

Label Container Correctly
(Name, CAS, Hazards, Date)

Store in Designated
Hazardous Waste Area

Contact EHS or Certified
Waste Disposal Vendor

Waste Disposed of
Compliantly

Click to download full resolution via product page

Caption: Disposal workflow for 2-Amino-5-methylbenzyl alcohol.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 2-Amino-5-methylbenzyl alcohol, fostering a culture

of safety and regulatory compliance within their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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